Naspm
Naspm
Brand Name:
Vulcanchem
CAS No.:
122306-11-0
VCID:
VC0002171
InChI:
InChI=1S/C22H34N4O/c23-12-6-15-24-13-3-4-14-25-16-7-17-26-22(27)18-20-10-5-9-19-8-1-2-11-21(19)20/h1-2,5,8-11,24-25H,3-4,6-7,12-18,23H2,(H,26,27)
SMILES:
C1=CC=C2C(=C1)C=CC=C2CC(=O)NCCCNCCCCNCCCN
Molecular Formula:
C22H34N4O
Molecular Weight:
370.5 g/mol
Naspm
CAS No.: 122306-11-0
Inhibitors
VCID: VC0002171
Molecular Formula: C22H34N4O
Molecular Weight: 370.5 g/mol
* For research use only. Not for human or veterinary use.
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CAS No. | 122306-11-0 |
---|---|
Product Name | Naspm |
Molecular Formula | C22H34N4O |
Molecular Weight | 370.5 g/mol |
IUPAC Name | N-[3-[4-(3-aminopropylamino)butylamino]propyl]-2-naphthalen-1-ylacetamide |
Standard InChI | InChI=1S/C22H34N4O/c23-12-6-15-24-13-3-4-14-25-16-7-17-26-22(27)18-20-10-5-9-19-8-1-2-11-21(19)20/h1-2,5,8-11,24-25H,3-4,6-7,12-18,23H2,(H,26,27) |
Standard InChIKey | ZUINPPQIQARTKX-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C=CC=C2CC(=O)NCCCNCCCCNCCCN |
Canonical SMILES | C1=CC=C2C(=C1)C=CC=C2CC(=O)NCCCNCCCCNCCCN |
Synonyms | 1-NA-Spm 1-naphthyl acetyl spermine 1-naphthylacetyl spermine 1-naphthylacetylspermine |
Reference | [1]. Gerace E, et al. PARP-1 activation causes neuronal death in the hippocampal CA1 region by increasing the expression of Ca(2+)-permeable AMPA receptors. Neurobiol Dis. 2014 Oct;70:43-52. [2]. Descalzi G, et al. Rapid synaptic potentiation within the anterior cingulate cortex mediates trace fear learning. Mol Brain. 2012 Feb 3;5:6. [3]. Yin HZ, et al. TNF-α triggers rapid membrane insertion of Ca(2+) permeable AMPA receptors into adult motor neurons and enhances their susceptibility to slow excitotoxic injury. Exp Neurol. 2012 Dec;238(2):93-102. [4]. Shypshyna MS, et al. Presynaptic Ca(2+)-permeable AMPA-receptors modulate paired-pulse depression in nociceptive sensory synapses. Neurosci Lett. 2015 Jan 12;585:1-5. |
PubChem Compound | 129695 |
Last Modified | Sep 13 2023 |
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370.5302 g/mol